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Introduction

Isoprenylcysteine carboxyl methyltransferase (ICMT) is an integral membrane protein located
in the endoplasmic reticulum. It catalyzes the final step in the post-translational modification of
CAAX-box containing proteins, such as those in the Ras superfamily of small GTPases.[1][2]
This methylation is crucial for the proper subcellular localization and function of these proteins.
[3] Inhibition of ICMT has emerged as a promising therapeutic strategy, particularly in the
context of cancers driven by Ras mutations.[4] Western blotting is a fundamental technique to
assess the efficacy of ICMT inhibitors by examining the expression levels of ICMT itself and the
activation status of its downstream signaling pathways.

Signaling Pathway Involving ICMT

ICMT plays a critical role in cellular signaling by enabling the function of key regulatory
proteins. The most well-characterized substrates of ICMT are Ras proteins. Following
farnesylation and proteolytic cleavage, ICMT-mediated methylation of Ras is essential for its
proper membrane association and subsequent activation of downstream effector pathways,
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including the MAPK/ERK and PI3K/AKT cascades, which regulate cell proliferation, survival,
and differentiation.[1][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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